Cas no 1805523-15-2 (4-Bromo-2-cyano-3-fluorobenzoic acid)

• Product Name: 4-Bromo-2-cyano-3-fluorobenzoic acid
• CAS No: 1805523-15-2
• MF: C₈H₃BrFNO₂
• MW: 244.01732468605
• MDL: MFCD28735207
• CID: 4785883
• Update Time: 2025-05-21

4-Bromo-2-cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-3-fluorobenzoic acid

• MDL： MFCD28735207
• Inchi： 1S/C8H3BrFNO2/c9-6-2-1-4(8(12)13)5(3-11)7(6)10/h1-2H,(H,12,13)
• InChI Key： JQOYJGUJZVXUNN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C#N)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-2-cyano-3-fluorobenzoic acid

Comprehensive Overview of 4-Bromo-2-cyano-3-fluorobenzoic Acid (CAS No. 1805523-15-2)

4-Bromo-2-cyano-3-fluorobenzoic acid (CAS No. 1805523-15-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring bromine, cyano, and fluoro functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its versatility and reactivity make it a valuable asset for researchers exploring novel drug candidates, heterocyclic compounds, and fluorinated building blocks.

The growing demand for fluorinated aromatic compounds in modern chemistry has positioned 4-Bromo-2-cyano-3-fluorobenzoic acid as a compound of interest. Fluorination is a key strategy in drug design, as it often enhances metabolic stability, bioavailability, and binding affinity. This compound’s cyano group further contributes to its utility, enabling diverse transformations such as nucleophilic additions or cyclizations. Researchers frequently inquire about its synthetic applications, purity standards, and scalability, reflecting its importance in industrial and academic settings.

In the context of green chemistry and sustainable synthesis, 4-Bromo-2-cyano-3-fluorobenzoic acid is often discussed for its potential role in eco-friendly processes. With increasing regulatory pressure on hazardous reagents, chemists are exploring milder conditions for its incorporation into target molecules. Questions like "How to optimize the synthesis of fluorinated benzoic acids?" or "What are the alternatives to traditional bromination methods?" highlight the evolving trends in this field. The compound’s stability under various conditions also makes it a candidate for high-throughput screening and catalysis studies.

From a commercial perspective, 4-Bromo-2-cyano-3-fluorobenzoic acid is sought after by manufacturers of active pharmaceutical ingredients (APIs) and specialty chemicals. Its CAS No. 1805523-15-2 is frequently referenced in patents and technical literature, underscoring its proprietary value. Analysts note rising interest in custom synthesis services for this compound, driven by the need for tailored solutions in drug discovery. Additionally, its role in developing PET radiotracers and bioconjugates aligns with the expanding market for diagnostic imaging agents.

Quality control and analytical characterization are paramount for 4-Bromo-2-cyano-3-fluorobenzoic acid. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure compliance with stringent industry standards. Researchers often search for "certificates of analysis for fluorinated benzoic acids" or "spectroscopic data for CAS 1805523-15-2," emphasizing the need for reliable documentation. The compound’s solubility, melting point, and stability data are also critical for experimental design.

Looking ahead, 4-Bromo-2-cyano-3-fluorobenzoic acid is poised to play a pivotal role in emerging areas like click chemistry and metal-organic frameworks (MOFs). Its functional groups enable facile derivatization, making it a versatile scaffold for constructing complex architectures. As the scientific community continues to explore structure-activity relationships (SAR) and molecular diversity, this compound will remain a cornerstone of innovation. Its integration into AI-driven drug discovery platforms further exemplifies its relevance in the era of digital chemistry.